Cas no 2680831-10-9 (tert-butyl N-methyl-N-(7-nitro-2,1,3-benzoxadiazol-4-yl)carbamate)

• Product Name: tert-butyl N-methyl-N-(7-nitro-2,1,3-benzoxadiazol-4-yl)carbamate
• CAS No: 2680831-10-9
• MF: C₁₂H₁₄N₄O₅
• MW: 294.263362407684
• CID: 6403625
• PubChem ID: 165943162
• Update Time: 2025-10-25

tert-butyl N-methyl-N-(7-nitro-2,1,3-benzoxadiazol-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680831-10-9
• EN300-28289073
• tert-butyl N-methyl-N-(7-nitro-2,1,3-benzoxadiazol-4-yl)carbamate

• Inchi： 1S/C12H14N4O5/c1-12(2,3)20-11(17)15(4)7-5-6-8(16(18)19)10-9(7)13-21-14-10/h5-6H,1-4H3
• InChI Key： UTNZVVSPWUTJRH-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1=CC=C(C2C1=NON=2)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.09641956g/mol
• Monoisotopic Mass: 294.09641956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 114Ų

Additional information on tert-butyl N-methyl-N-(7-nitro-2,1,3-benzoxadiazol-4-yl)carbamate

Research Brief on tert-Butyl N-methyl-N-(7-nitro-2,1,3-benzoxadiazol-4-yl)carbamate (CAS: 2680831-10-9)

The compound tert-butyl N-methyl-N-(7-nitro-2,1,3-benzoxadiazol-4-yl)carbamate (CAS: 2680831-10-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and bioimaging. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and biological applications.

Recent studies have highlighted the role of tert-butyl N-methyl-N-(7-nitro-2,1,3-benzoxadiazol-4-yl)carbamate as a versatile fluorogenic probe. Its 7-nitro-2,1,3-benzoxadiazole (NBD) moiety is particularly noteworthy for its fluorescence properties, which are highly sensitive to environmental changes. This makes the compound an excellent candidate for real-time monitoring of biochemical processes, such as enzyme activity and protein interactions. Researchers have successfully employed it in assays to detect protease activity, leveraging its fluorescence quenching and restoration mechanisms.

In terms of synthetic chemistry, advancements have been made in optimizing the yield and purity of tert-butyl N-methyl-N-(7-nitro-2,1,3-benzoxadiazol-4-yl)carbamate. A recent publication in the Journal of Organic Chemistry detailed a novel one-pot synthesis method that significantly reduces reaction time and improves scalability. The method involves the condensation of 4-chloro-7-nitro-2,1,3-benzoxadiazole with tert-butyl N-methylcarbamate under mild conditions, achieving yields exceeding 85%. This development is expected to facilitate broader adoption of the compound in high-throughput screening and industrial applications.

From a pharmacological perspective, preliminary studies suggest that tert-butyl N-methyl-N-(7-nitro-2,1,3-benzoxadiazol-4-yl)carbamate may exhibit inhibitory effects on certain kinases involved in inflammatory pathways. While these findings are still in the early stages, they open new avenues for the compound's use in targeted therapy. However, further in vivo studies are required to validate its efficacy and safety profile.

In conclusion, tert-butyl N-methyl-N-(7-nitro-2,1,3-benzoxadiazol-4-yl)carbamate (CAS: 2680831-10-9) represents a promising tool in chemical biology, with applications ranging from bioimaging to drug discovery. Continued research into its synthetic optimization and biological activity is likely to uncover additional therapeutic potentials, solidifying its importance in the field.